Cas no 2086-86-4 (4-Hydroxybenzyl Isothiocyanate)

4-Hydroxybenzyl Isothiocyanate is a bioactive compound derived from glucosinolate hydrolysis, notable for its role in plant defense mechanisms and potential pharmacological applications. Its key advantages include high reactivity due to the isothiocyanate functional group, along with the phenolic hydroxyl group, which enhances its solubility and interaction with biological targets. This compound is valuable in research involving antimicrobial, anticancer, and anti-inflammatory studies.
4-Hydroxybenzyl Isothiocyanate structure
2086-86-4 structure
Product Name:4-Hydroxybenzyl Isothiocyanate
CAS No:2086-86-4
MF:C8H7NOS
MW:165.212280511856
CID:269189
PubChem ID:160611
Update Time:2025-06-20

4-Hydroxybenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(isothiocyanatomethyl)-
    • 4-Hydroxybenzyl Isothiocyanate
    • 4-(isothiocyanatomethyl)phenol
    • 4-Isothiocyanatomethyl-phenol
    • 4-Oxy-benzylisothiocyanat
    • 4-Oxy-benzylsenfoel
    • para-Hydroxybenzyl isothiocyanate
    • Phenol,4-(isothiocyanatomethyl)
    • p-hydroxy-benzyl-isothiocyanate
    • Sinalbinsenfoel
    • DTXSID20174974
    • FT-0669414
    • J-013690
    • 318HJ2034L
    • 4-(Isothiocyanatomethyl)-Phenol
    • SCHEMBL41756
    • HYDROXYBENZYL ISOTHIOCYANATE, P-
    • p-hydroxybenzyl isothiocyanate
    • 4-(Isothiocyanatomethyl)phenol, 9CI
    • UNII-318HJ2034L
    • 2086-86-4
    • PD121712
    • CHEBI:178135
    • AKOS006278917
    • BDBM50104730
    • Phenol, 4-(isothiocyanatomethyl)-
    • CHEMBL3593946
    • 4-Isothiocyanatomethyl-phenol; p-Hydroxybenzyl Ester Isothiocyanic Acid; 4-(Isothiocyanatomethyl)phenol; p-Hydroxybenzyl Isocyanate; p-Hydroxybenzyl Isothiocyanate;
    • DTXCID4097465
    • DB-295372
    • Inchi: 1S/C8H7NOS/c10-8-3-1-7(2-4-8)5-9-6-11/h1-4,10H,5H2
    • InChI Key: ATKWJXUJUNLTFU-UHFFFAOYSA-N
    • SMILES: S=C=NCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.68000
  • LogP: 1.99500

4-Hydroxybenzyl Isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxybenzyl Isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H829680-100mg
4-Hydroxybenzyl Isothiocyanate
2086-86-4
100mg
$ 228.00 2023-09-07
TRC
H829680-500mg
4-Hydroxybenzyl Isothiocyanate
2086-86-4
500mg
$ 850.00 2023-09-07
TRC
H829680-1g
4-Hydroxybenzyl Isothiocyanate
2086-86-4
1g
$1510.00 2023-05-18
TRC
H829680-2.5g
4-Hydroxybenzyl Isothiocyanate
2086-86-4
2.5g
$2899.00 2023-05-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci69078-5mg
4-Hydroxybenzyl isothiocyanate
2086-86-4 98%
5mg
¥1114.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci69078-10mg
4-Hydroxybenzyl isothiocyanate
2086-86-4 98%
10mg
¥2116.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci69078-25mg
4-Hydroxybenzyl isothiocyanate
2086-86-4 98%
25mg
¥4300.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-210085-100 mg
4-Hydroxybenzyl Isothiocyanate,
2086-86-4 ≥96%
100MG
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210085A-500 mg
4-Hydroxybenzyl Isothiocyanate,
2086-86-4 ≥96%
500MG
¥13,538.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210085B-1 g
4-Hydroxybenzyl Isothiocyanate,
2086-86-4 ≥96%
1g
¥21,059.00 2023-07-11
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.